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Compound of Interest

Compound Name: Kenyaite

cat. No.: B1172208

An In-depth Technical Guide to the Sodium Silicate: Kenyaite

Introduction

Kenyaite is a hydrous sodium silicate mineral characterized by a unique layered structure.[1]
First discovered in the Lake Magadi region of Kenya, this mineral has garnered interest in
materials science and geology due to its formation processes, intracrystalline reactivity, and
potential applications as a precursor for other materials.[2][3] This guide provides a
comprehensive overview of the chemical formula, structure, properties, and synthesis of
Kenyaite, tailored for researchers, scientists, and professionals in drug development who may
have an interest in layered materials for various applications.

Chemical Formula and Composition

The chemical formula for Kenyaite has been reported with some variations in the literature,
reflecting differences in hydration and the specific analytical techniques used for
characterization. The most commonly cited formulas include:

e NazSi22041(0OH)s - 6H20[1][4]
e NazSi20040(OH)2 - 8H20[5]

A synthetic kenyaite sample was analyzed to have a chemical composition per unit cell of
Nais[Si1600320(OH)16]-64H20.[5][6] The composition of kenyaite is subject to change,
particularly through the partial or full exchange of sodium ions with protons when it comes into
contact with water.[1]
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The elemental composition by weight, based on the ideal formula NazSi22041(OH)s - 6H20, is
presented in the table below.[4]

Element Weight Percentage
Oxygen (O) 56.26%

Silicon (Si) 39.51%

Sodium (Na) 2.94%

Hydrogen (H) 1.29%

Common impurities found in natural kenyaite samples include Titanium (Ti), Aluminum (Al),
Iron (Fe), Manganese (Mn), Calcium (Ca), and Potassium (K).[4]

Structural and Physical Properties

Kenyaite is a layered silicate with a structure that gives rise to its distinct properties.[1] The
structure consists of thick silicate layers, approximately 15.9 A in thickness, which are
composed of interconnected five- and six-membered rings of SiOa4 tetrahedra.[5][7][8] The ratio
of Q* (silicon bonded to four other silicon atoms through oxygen) to Q3 (silicon bonded to three
other silicon atoms and one hydroxyl or terminal oxygen) silicon atoms is 4.0.[5][7] The
interlayer region contains sodium ions and water molecules.[7]

A summary of the physical and crystallographic properties of Kenyaite is provided below.
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Property Value

Color White[1][4]
Hardness (Mohs Scale) ~4[1]

Density (g/cm?3) 2.234 - 3.18[1][4][6]
Molecular Mass ( g/mol ) 1,563.99[1]

Crystal System Monoclinic[4]
Space Group Fdd2[5]

a=10.080(1) A, b =79.383(8) A, ¢ = 10.604(1)
A[5]

Lattice Parameters

Theoretical Cation Exchange Capacity (CEC) 130 meq/100 g[7]

Experimental Protocols: Synthesis and

Characterization
Hydrothermal Synthesis of Kenyaite

Kenyaite can be synthesized via hydrothermal methods, a common protocol for which is
detailed below.

Materials:

o Amorphous silica (SiOz2) source (e.g., fumed silica, colloidal silica, or amorphous SiOz
blocks)[5][7]1[9]

e Sodium hydroxide (NaOH)[2][9]
» Deionized water[2]
Procedure:

e Prepare an aqueous suspension containing SiOz and NaOH. The molar ratios can be varied,
for instance, SiO2/NaOH ratios ranging from 5 to 20 and H2O/NaOH ratios from 50 to 500.[2]
A specific example uses a 5Si02/Na20/122H20 ratio.[7]
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o Transfer the suspension to a Teflon-lined autoclave.[9]

e Heat the autoclave to a temperature between 150°C and 190°C.[7][9] The reaction
temperature influences the product, with higher temperatures (e.g., 170°C) favoring the
formation of Kenyaite, sometimes from an intermediate magadiite phase.[7][10]

e Maintain the temperature for a period ranging from 24 hours to 7 days.[7][9] Longer reaction
times may be required at lower temperatures.[2]

 After the reaction is complete, cool the autoclave to room temperature.

e Filter the solid product, wash it thoroughly with deionized water to remove any unreacted
reagents, and then dry it at 60°C for 24 hours.[9]

This process yields synthetic kenyaite, which typically forms spherical aggregates of well-
developed plates.[2]

Reactant Preparation Hydrothermal Reaction Product Processing

SiO2 + NaOH + H20 }—> Aqueous Suspension }—> Teflon-lined Autoclave }—> He;;élfs;)-j;?;c) }—> Cooling }—> Filtration & Washing }—>’ Drying (60°C) Kenyaite Product

Click to download full resolution via product page

Caption: Hydrothermal synthesis workflow for Kenyaite.

Natural Formation and Transformation

In nature, Kenyaite can form from the leaching of another sodium silicate mineral, magadiite.
[2] Over geological time and under specific conditions, Kenyaite can further transform into
quartz, which is the stable end product.[2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://yamanashi.repo.nii.ac.jp/record/2000367/files/JCS-Japan132_2_39.pdf
https://www.mdpi.com/2073-4441/16/14/2056
https://yamanashi.repo.nii.ac.jp/record/2000367/files/JCS-Japan132_2_39.pdf
https://www.benchchem.com/product/b1172208?utm_src=pdf-body
https://www.mdpi.com/2073-4441/16/14/2056
https://ouci.dntb.gov.ua/en/works/73LMPeQ4/
https://www.mdpi.com/2073-4441/16/14/2056
https://yamanashi.repo.nii.ac.jp/record/2000367/files/JCS-Japan132_2_39.pdf
https://pubs.geoscienceworld.org/msa/ammin/article-abstract/68/7-8/818/41531/Kenyaite-synthesis-and-properties
https://yamanashi.repo.nii.ac.jp/record/2000367/files/JCS-Japan132_2_39.pdf
https://www.benchchem.com/product/b1172208?utm_src=pdf-body
https://pubs.geoscienceworld.org/msa/ammin/article-abstract/68/7-8/818/41531/Kenyaite-synthesis-and-properties
https://www.benchchem.com/product/b1172208?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172208?utm_src=pdf-body
https://www.benchchem.com/product/b1172208?utm_src=pdf-body
https://pubs.geoscienceworld.org/msa/ammin/article-abstract/68/7-8/818/41531/Kenyaite-synthesis-and-properties
https://www.benchchem.com/product/b1172208?utm_src=pdf-body
https://pubs.geoscienceworld.org/msa/ammin/article-abstract/68/7-8/818/41531/Kenyaite-synthesis-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Magadiite
(Precursor)

Iteration / Leaching

Kenyaite

Decomposition / Transformation

Quartz

(Stable End Product)

Click to download full resolution via product page

Caption: Transformation pathway of Kenyaite.

Characterization Methods

A variety of analytical techniques are employed to characterize the structure, composition, and

properties of Kenyaite.

X-Ray Diffraction (XRD): Used to determine the crystal structure, lattice parameters, and
phase purity of the material.[5][7]

Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: These vibrational spectroscopy
techniques provide information about the chemical bonds and functional groups present,
such as Si-O-Si linkages and hydroxyl groups.[7][8]

Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy: Techniques like 2°Si and tH
MAS NMR are used to probe the local environment of silicon and hydrogen atoms,
confirming the Q#/Q3 ratio and the presence of silanol groups.[5][7]

Thermogravimetric and Differential Thermal Analysis (TGA/DTA): These methods are used to
study the thermal stability of Kenyaite and the dehydration processes.[5][7]
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¢ Scanning Electron Microscopy (SEM): Provides images of the particle morphology and
surface texture.[5][7]

Potential Applications

The layered structure and ion-exchange capabilities of Kenyaite make it a subject of interest
for various applications.[2][9] It can be modified through ion exchange with metal ions, such as
Ag* and Cu?*, to impart antibacterial properties.[9] Furthermore, its ability to be transformed
into other materials, like pillared layered materials, opens up possibilities for its use in catalysis
and adsorption.[7]

Kenyaite

Layered Structure
Na* and Hz20 in interlayer

lon-Exchange Capability Intracrystalline Reactivity Precursor for other materials
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Caption: Properties and applications of Kenyaite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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